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Introduction

A Bose-Einstein Condensate (BEC) is a state of matter formed when a dilute gas of bosons is
cooled to temperatures very near absolute zero (-273.15 °C or 0 Kelvin).[1] First predicted by
Satyendra Nath Bose and Albert Einstein in 1924-25, this exotic state of matter was not
experimentally realized until 1995 by Eric Cornell and Carl Wieman with rubidium-87 atoms,
and shortly after by Wolfgang Ketterle with sodium atoms.[1][2] At these cryogenic
temperatures, a large fraction of the bosonic atoms collapses into the lowest quantum state, at
which point quantum-mechanical phenomena become apparent on a macroscopic scale.[1][3]
This guide provides an in-depth overview of the key properties, characteristics, and the
experimental protocols used to create and study BECs.

Core Properties and Characteristics

The defining feature of a Bose-Einstein Condensate is the macroscopic occupation of a single
guantum state.[4] This leads to several unique and observable properties that are a direct
consequence of quantum mechanics manifesting on a large scale.

Macroscopic Quantum Phenomena
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In a BEC, the individual wave functions of the atoms overlap to form a single, coherent matter
wave.[5] This allows for the direct observation of quantum effects that are typically confined to
the microscopic world. The entire condensate, which can be comprised of thousands to millions
of atoms, can be described by a single wavefunction.[6]

Coherence

Similar to the coherent photons in a laser beam, the atoms in a BEC are highly coherent.[6]
This means that their matter waves are in phase with one another. This coherence is a
fundamental property that enables phenomena such as atom lasers and interference patterns
when two condensates are overlapped. The observation of high-contrast interference fringes
between two expanding BECs was a landmark demonstration of their coherence.[6]

Superfluidity

A remarkable property of BECs is superfluidity, the ability to flow without any viscosity.[3] This
phenomenon arises from the collective behavior of the atoms in the condensate, where
individual scattering events that would lead to dissipation are suppressed. Superfluidity was
first observed in liquid helium-4, which is now understood to have a Bose-Einstein condensed
fraction.[1][7] In gaseous BECs, superfluidity can be observed through the formation of
quantized vortices when the condensate is rotated.[7]

Quantitative Data of Common Atomic Species for
BEC

The creation of a Bose-Einstein Condensate is highly dependent on the atomic species and the
experimental parameters. The following table summarizes key quantitative data for several
commonly used bosonic atoms.
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. Critical
Atomic
Temperature

Species
P (Tc)

Number of
Atoms in
Condensate

(N)

Initial Number
of Atoms

Key
Experimental
Features

Rubidium-87

(&7RD) ~170 nK[1][8]

~2,000 (initial
observation)[1] to
>2 x 106[9]

~109[10]

Well-established
laser cooling and
trapping
techniques.
Favorable
collisional
properties for
evaporative

cooling.[10]

Sodium-23

(23Na) "2 UKL

~5x 106

~109[12]

One of the first
atoms to be

condensed.[1]

Lithium-7 (7Li) ~300 nK[13]

~650 - 1,300
(limited by
attractive

interactions)[13]

~105[13]

Attractive
interactions lead
to a limit on the
number of
condensate

atoms.[13]

Potassium-41
(41K)

~100 nK

~2 x 105

Can be
sympathetically
cooled with other
potassium
isotopes or
rubidium.[14]

Caesium-133
(133Cs)

~1.5x 104

~2.2 x 105 (in
dimple trap)[12]

Complex
Feshbach
resonance
spectrum allows
for tuning of

interactions.[15]
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Possesses a
large magnetic
Chromium-52 dipole moment,
- up to 105 - ]
(52Cr) leading to long-
range dipolar

interactions.[16]

Experimental Protocols for BEC Creation

The creation of a Bose-Einstein Condensate is a multi-stage process that involves cooling a
dilute atomic gas to nanokelvin temperatures. The primary techniques employed are laser
cooling and trapping, followed by evaporative cooling.

Laser Cooling and Magneto-Optical Trapping (MOT)

The initial stage of cooling involves using lasers to slow down atoms from a hot vapor. This
process, known as laser cooling or "optical molasses," utilizes the Doppler effect.

Methodology:

e Atomic Vapor Source: A sample of the desired atomic species is heated in an oven to
produce a vapor.[6] The atoms are then directed into a vacuum chamber.

o Zeeman Slower (Optional but common): A spatially varying magnetic field and a counter-
propagating laser beam are used to slow down a significant fraction of the atoms from the
high-velocity tail of the thermal distribution.

¢ Magneto-Optical Trap (MOT):

o Six laser beams, arranged in three orthogonal pairs, are directed to intersect at the center
of the vacuum chamber. The laser frequency is tuned slightly below an atomic resonance.

o A pair of magnetic coils in an anti-Helmholtz configuration creates a quadrupole magnetic
field with a zero point at the intersection of the laser beams.

o Atoms moving away from the center experience a Zeeman shift that brings them into
resonance with the laser beam opposing their motion. This results in the absorption of
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photons and a momentum kick that pushes them back towards the center.

o This combination of laser light and magnetic fields both cools and traps the atoms,
typically reaching temperatures in the microkelvin range.[6]

Evaporative Cooling

Laser cooling has a temperature limit, and to reach the nanokelvin temperatures required for
BEC, a second cooling stage called evaporative cooling is necessary.

Methodology:

o Transfer to a Conservative Trap: The pre-cooled atoms from the MOT are transferred into a
purely magnetic or optical dipole trap. These traps confine atoms without the continuous
scattering of photons that limits further cooling.

o Forced Evaporation:

o The depth of the trap potential is gradually lowered. This allows the most energetic
("hottest") atoms to escape.

o The remaining atoms re-thermalize to a lower temperature through elastic collisions.

o This process is analogous to the cooling of a hot cup of coffee by blowing away the hottest
vapor molecules.[6]

o In magnetic traps, a radio-frequency (RF) "knife" is often used to selectively remove atoms
with the highest energy.[10][17] The RF field induces spin flips in atoms at a specific
magnetic field strength, which corresponds to a certain position and therefore potential
energy in the trap. By sweeping the RF frequency, the "lip" of the potential trap is
effectively lowered.[10]

o This process is continued, removing a large fraction of the atoms (often over 99%) to
leave behind a small, ultra-cold, and dense cloud.[18]

e Bose-Einstein Condensation: As the temperature of the atomic cloud drops below the critical
temperature (Tc), a sharp peak in the density distribution appears, signifying the formation of
a Bose-Einstein Condensate.[19]
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Imaging and Observation

The BEC is typically observed by turning off the trap and allowing the atomic cloud to expand.

An absorption imaging technique is then used, where a resonant laser beam is passed through
the expanded cloud and imaged onto a CCD camera. The shadow cast by the atoms provides
information about their spatial and momentum distribution.
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Caption: Experimental workflow for creating a Bose-Einstein Condensate.

Principle of Doppler Cooling
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Caption: Doppler cooling slows an atom by the momentum of absorbed photons.

Interference of Two Bose-Einstein Condensates
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Caption: Coherent matter waves of two expanding BECs create an interference pattern.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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